![molecular formula C5H9NO B2445039 4,4-Dimethylazetidin-2-one CAS No. 4879-95-2](/img/structure/B2445039.png)
4,4-Dimethylazetidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,4-Dimethylazetidin-2-one is a chemical compound with the CAS Number: 4879-95-2 . It has a molecular weight of 99.13 and its linear formula is C5H9NO . It is stored in a dry place, preferably in a freezer under -20C . The compound is in liquid form .
Molecular Structure Analysis
This compound contains a total of 16 bonds; 7 non-H bonds, 1 multiple bond, 1 double bond, 1 four-membered ring, 1 secondary amide (aliphatic) and 1 Beta-Lactam .Physical And Chemical Properties Analysis
This compound has a molecular weight of 99.13 . It is stored in a dry place, preferably in a freezer under -20C . The compound is in liquid form .Scientific Research Applications
1. Synthesis and Biochemical Evaluation as Tubulin-Targeting Antitumor Agents
4,4-Dimethylazetidin-2-one derivatives have been synthesized and evaluated for their antitumor properties. A study found that certain derivatives displayed potent antiproliferative activity, inhibited the polymerization of tubulin, disrupted microtubular structures in cancer cells, and induced apoptosis. The study also explored the potential of these compounds as antitumor agents targeting tubulin, a key protein in cell division (Greene et al., 2016).
2. Pharmaceutical Synthesis
This compound has been utilized as an intermediate in the synthesis of various pharmaceutical compounds. A study describes its role in the preparation of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine, a key intermediate for developing an antibiotic for veterinary pathogens (Fleck et al., 2003).
3. Chemical Synthesis and Structural Analysis
The compound has been a subject of structural and synthetic chemistry research. For instance, its role in the synthesis of cyclin-dependent kinase-2 inhibitors has been explored, highlighting its significance in developing therapeutic agents (Wang et al., 2004).
4. Development of DNA-Interacting Agents
Studies have investigated the interaction of this compound derivatives with DNA, crucial for understanding their potential in drug design and nucleic acid assay. This includes research on the binding orientations of these compounds to DNA, which is significant for designing DNA-targeting drugs (Strekowski et al., 1986).
5. Diastereoselective Synthesis in Organic Chemistry
The diastereoselective synthesis of 3,3-dimethylazetidines, involving this compound, has been developed, providing a route to bioactive molecules. This synthesis method is important for creating compounds with specific stereochemistry, which is crucial in drug design and development (Jin et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
4,4-dimethylazetidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO/c1-5(2)3-4(7)6-5/h3H2,1-2H3,(H,6,7) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGWGXZKGWFYOHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=O)N1)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
99.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4879-95-2 |
Source
|
Record name | 4,4-dimethylazetidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.